Cas no 1528916-18-8 (6-(4-Iodo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde)
1528916-18-8 structure
Product Name:6-(4-Iodo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde
CAS No:1528916-18-8
MF:C10H8IN3O
MW:313.094493865967
CID:5707038
PubChem ID:80631359
Update Time:2023-10-17
6-(4-Iodo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- AKOS019197957
- 6-(4-IODO-1H-PYRAZOL-1-YL)-5-METHYLPYRIDINE-3-CARBALDEHYDE
- 1528916-18-8
- EN300-1293327
- 3-Pyridinecarboxaldehyde, 6-(4-iodo-1H-pyrazol-1-yl)-5-methyl-
- 6-(4-Iodo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde
-
- Inchi: 1S/C10H8IN3O/c1-7-2-8(6-15)3-12-10(7)14-5-9(11)4-13-14/h2-6H,1H3
- InChI Key: GOHAONPDNDUAIW-UHFFFAOYSA-N
- SMILES: IC1C=NN(C=1)C1C(C)=CC(C=O)=CN=1
Computed Properties
- Exact Mass: 312.97121g/mol
- Monoisotopic Mass: 312.97121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 47.8Ų
Experimental Properties
- Density: 1.83±0.1 g/cm3(Predicted)
- Boiling Point: 436.4±45.0 °C(Predicted)
- pka: -0.88±0.39(Predicted)
6-(4-Iodo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1293327-0.05g |
6-(4-iodo-1H-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde |
1528916-18-8 | 0.05g |
$851.0 | 2023-06-06 | ||
| Enamine | EN300-1293327-0.1g |
6-(4-iodo-1H-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde |
1528916-18-8 | 0.1g |
$892.0 | 2023-06-06 | ||
| Enamine | EN300-1293327-0.25g |
6-(4-iodo-1H-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde |
1528916-18-8 | 0.25g |
$933.0 | 2023-06-06 | ||
| Enamine | EN300-1293327-0.5g |
6-(4-iodo-1H-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde |
1528916-18-8 | 0.5g |
$974.0 | 2023-06-06 | ||
| Enamine | EN300-1293327-1.0g |
6-(4-iodo-1H-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde |
1528916-18-8 | 1g |
$1014.0 | 2023-06-06 | ||
| Enamine | EN300-1293327-2.5g |
6-(4-iodo-1H-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde |
1528916-18-8 | 2.5g |
$1988.0 | 2023-06-06 | ||
| Enamine | EN300-1293327-5.0g |
6-(4-iodo-1H-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde |
1528916-18-8 | 5g |
$2940.0 | 2023-06-06 | ||
| Enamine | EN300-1293327-10.0g |
6-(4-iodo-1H-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde |
1528916-18-8 | 10g |
$4360.0 | 2023-06-06 | ||
| Enamine | EN300-1293327-50mg |
6-(4-iodo-1H-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde |
1528916-18-8 | 50mg |
$587.0 | 2023-09-30 | ||
| Enamine | EN300-1293327-100mg |
6-(4-iodo-1H-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde |
1528916-18-8 | 100mg |
$615.0 | 2023-09-30 |
6-(4-Iodo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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